1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: 1-(3,4-dimethoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H20N2O5S/c1-20-12-4-3-11(9-13(12)21-2)22(18,19)16-7-5-10(6-8-16)14(15)17/h3-4,9-10H,5-8H2,1-2H3,(H2,15,17)
• InChI Key: UFDKTNHOXJDXNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N)OC
• Molecular Formula: C14H20N2O5S
• Molecular Weight: 328.39 g/mol
• CAS No.: 392691-23-5

Description

1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide, also known as DPCPX, is a chemical compound that has been widely used in scientific research. It is a potent and selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and other tissues. DPCPX has been used to study the role of adenosine A1 receptors in various physiological and pathological processes, including sleep regulation, cardiovascular function, and neuroprotection.

Mechanism of Action

1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and other tissues. Adenosine A1 receptors are activated by the endogenous ligand adenosine, which is released from cells during metabolic stress. Activation of adenosine A1 receptors leads to a decrease in intracellular cAMP levels, which in turn leads to a decrease in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to increase heart rate and blood pressure in animal models, suggesting that adenosine A1 receptors play a role in cardiovascular function. This compound has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, suggesting that adenosine A1 receptors may be a target for the development of neuroprotective drugs.

Advantages and Limitations for Lab Experiments

1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide has several advantages for use in lab experiments. It is a potent and selective antagonist of the adenosine A1 receptor, which allows for the specific blockade of adenosine A1 receptor-mediated effects. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for use in lab experiments. It is relatively expensive compared to other adenosine A1 receptor antagonists, and it may have off-target effects at high concentrations.

Future Directions

There are several future directions for research on 1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide and adenosine A1 receptors. One direction is the development of more selective and potent adenosine A1 receptor antagonists for use in lab experiments and potential therapeutic applications. Another direction is the study of adenosine A1 receptors in the context of various diseases, such as Alzheimer's disease and Parkinson's disease. Finally, the role of adenosine A1 receptors in the regulation of immune function and inflammation is an area of active research.

Synthesis Methods

1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide can be synthesized by several methods, including the reaction of 1,3-dimethoxybenzene with piperidine and then with sulfonyl chloride. The resulting intermediate is then reacted with 4-cyanobenzoyl chloride to yield this compound. Another method involves the reaction of 1,3-dimethoxybenzene with piperidine and then with 4-chlorobenzoyl chloride. The resulting intermediate is then reacted with sulfonyl chloride to yield this compound.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)sulfonylpiperidine-4-carboxamide has been used extensively in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. For example, this compound has been used to study the role of adenosine A1 receptors in the regulation of sleep and wakefulness. It has been shown that this compound can block the sleep-promoting effects of adenosine A1 receptor agonists, suggesting that adenosine A1 receptors play a key role in the regulation of sleep.